Cas no 1434247-00-3 (1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine)

• Product Name: 1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine
• CAS No: 1434247-00-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 2111580
• Update Time: 2023-11-19

1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-?Oxa-?8-?azaspiro[4.5]?decane-?3-?methanamine
• 1-Oxa-8-azaspiro[4.5]decane-3-methanamine
• CID 91618489
• 1-oxa-8-azaspiro[4.5]decan-3-ylmethanamine

• Inchi： 1S/C9H18N2O/c10-6-8-5-9(12-7-8)1-3-11-4-2-9/h8,11H,1-7,10H2
• InChI Key： BIOFKFXHMHYPHY-UHFFFAOYSA-N
• SMILES： O1CC(CN)CC21CCNCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Topological Polar Surface Area: 47.3

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 291.3±25.0 °C(Predicted)
• pka: 10.38±0.40(Predicted)